Ampyrone

• CAS: 22198-72-7; 83-07-8
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• InChI: InChI=1S/C11H13N3O/c1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,12H2,1-2H3
• InChIKey: RLFWWDJHLFCNIJ-UHFFFAOYSA-N

Ampyrone: Core Properties and Procurement Identity

Ampyrone (4-aminoantipyrine, 4-AAP) is a pyrazolone derivative that serves dual roles as both a pharmacologically active metabolite of aminopyrine and, critically for procurement, an analytical reagent for colorimetric determination of hydrogen peroxide, phenols, and peroxidase-coupled enzyme assays [1][2]. It is the essential coupler in Trinder's reagent, forming a quinoneimine dye upon oxidative condensation with phenolic hydrogen donors in the presence of peroxidase, a reaction that underpins numerous clinical chemistry and environmental testing kits [1].

1 Chromogenic coupler for peroxidase-based colorimetric detection of H₂O₂ and phenols

2 Core component in Trinder's reagent formulations for clinical chemistry and environmental assays

3 ACS Reagent Grade with standardized phenol-sensitivity test supports method transferability

• [1] ACS Reagent Chemicals. 4-Aminoantipyrine (Ampyrone) Monograph. American Chemical Society, 2017. DOI: 10.1021/acsreagents.4013 View Source
• [2] Ettinger, M. B., Ruchhoft, C. C., & Lishka, R. J. Sensitive 4-Aminoantipyrine Method for Phenolic Compounds. Analytical Chemistry, 1951, 23(12), 1783–1788. View Source

Structural Determinants of Ampyrone Function and Safety

Ampyrone cannot be replaced by its closest structural analogs—antipyrine or aminopyrine—for the analytical applications that constitute its primary procurement use. Antipyrine (phenazone) lacks the C-4 amino group essential for oxidative coupling in Trinder-type reactions, rendering it inert as a chromogen [1]. Aminopyrine, while containing a substituted amino group, is restricted in many jurisdictions due to agranulocytosis risk, whereas ampyrone exhibits a substantially narrower genotoxic profile [2]. Even alternative couplers such as MBTH (3-methylbenzothiazolinone hydrazone) suffer from inferior solution stability compared to 4-AAP [3]. These structural and safety differentials mean that substituting ampyrone with an in-class pyrazolone or generic peroxidase substrate introduces either functional failure or unacceptable hazard. The quantitative evidence below supports this non-interchangeability.

Antipyrine (phenazone)

Lacks the C-4 amino group required for oxidative coupling; unable to form chromogen in Trinder-type reactions.

Aminopyrine

Structurally related but restricted due to agranulocytosis risk; not a safe analytical substitute.

MBTH alternative coupler

Reported lower solution stability compared to 4-AAP may compromise long-term assay consistency.

• [1] PubChem. Antipyrine (Compound Summary). National Library of Medicine. CAS 60-80-0. View Source
• [2] Parisis, D. M., et al. Mutagenicity of 4-aminoantipyrine and 4-nitrosoantipyrine, the C-nitroso derivative of antipyrine. Mutation Research, 1988, 206(3), 317-326. PMID: 3059178. View Source
• [3] Hubei Xindesheng Material Co. The application of new Trinder's reagent TOOS and its detection method. 2020. Technical datasheet. View Source

Ampyrone Differentiation Evidence

Colorimetry Outperforms Turbidimetry for Phenol Detection

In a direct head-to-head comparison of two Japanese Food Sanitation Law methods for phenol released from food container-packages, the 4-aminoantipyrine colorimetric method demonstrated a linear calibration curve (y = 0.0273x + 0.025, r = 0.999) and remained unaffected by formaldehyde, urea, or melamine up to 100 ppm [1]. In contrast, the bromine turbidimetric method produced a sigmoid detection response, reaching 100% positive visual detection only above 25 ppm phenol, and suffered false positives from melamine at concentrations as low as 10 ppm [1].

Phenol detection linearity

Head-to-head

4-AAP colorimetric: linear calibration y=0.0273x+0.025, r=0.999; no interference from melamine ≤100 ppm. Bromine turbidimetric: sigmoid response, 100% positive detection only ≥25 ppm phenol; melamine false-positive at 10 ppm.

Supports linear calibration with low matrix interference

Japanese Food Sanitation Law methods, food container migration solutions, 1989

Evidence Dimension	Calibration linearity and chemical interference
Target Compound Data	Linear: y = 0.0273x + 0.025, r = 0.999; no interference from formaldehyde, urea, or melamine at ≤100 ppm
Comparator Or Baseline	Bromine turbidimetry: sigmoid curve; 100% detection only at ≥25 ppm phenol; melamine false-positive at 10 ppm
Quantified Difference	Linear vs. non-linear response; >10-fold greater interference tolerance for melamine
Conditions	Phenol migration solutions from food utensil and container-package materials; Japanese Food Sanitation Law official methods; 1989

Why This Matters

For regulatory food safety laboratories, the 4-AAP method provides reliable quantification with minimal matrix interference, whereas the bromine method can generate false positives and lacks proportionality.

• [1] Comparison of the Bromine and 4-Aminoantipyrine Methods for the Determination of Phenol Released from Utensils and Container-Packages in Contact with Food. Journal of the Food Hygienic Society of Japan, 1989, 30(4), 300-305. View Source

Chloroform Extraction for Trace Phenol Detection

Validation of the 4-aminoantipyrine colorimetric method for industrial wastewater yielded a limit of detection of 0.030 ppm in chloroform extract, corresponding to 0.003 ppm in the original sample, with a calibration sensitivity of 2.30 ± 0.16 absorbance units per ppm and a smallest measurable concentration difference of 0.0017 ppm [1]. In the bromine turbidimetric method, 100% positive visual detection is achieved only at concentrations exceeding 25 ppm phenol, and the method is not quantitative below this threshold [2]. This represents an approximately 8,000-fold difference in practical detection capability.

Trace phenol detection

Cross-study

4-AAP chloroform extraction: LOD 0.003 ppm in original sample, sensitivity 2.30 AU/ppm, smallest measurable difference 0.0017 ppm. Bromine turbidimetry: ~25 ppm threshold, ~8,000-fold higher detection limit.

Supports trace-level phenol monitoring capability

Industrial wastewater validation, 455 nm, pH 9.5 (1993); bromine data from 1989 food study

Evidence Dimension	Limit of detection for phenol
Target Compound Data	0.003 ppm in original sample (chloroform extraction); calibration sensitivity 2.30 ± 0.16 AU/ppm; smallest measurable difference 0.0017 ppm
Comparator Or Baseline	Bromine turbidimetry: 100% positive detection threshold ≈ 25 ppm phenol
Quantified Difference	~8,000-fold lower detection limit for 4-AAP method
Conditions	4-AAP: industrial wastewater, chloroform extraction, λ = 455 nm, pH 9.5 (1993 validation study); Bromine: food container migration solutions (1989 study)

Why This Matters

Environmental laboratories requiring trace-level phenol monitoring cannot substitute the bromine method for 4-AAP without compromising detection capability by orders of magnitude.

• [1] Tayag, C. L. Validation and standardization of the 4-aminoantipyrine colorimetric method for the determination of phenols in industrial wastewaters. Undergraduate Thesis, University of the Philippines Los Baños, 1993. View Source
• [2] Comparison of the Bromine and 4-Aminoantipyrine Methods for the Determination of Phenol Released from Utensils and Container-Packages in Contact with Food. Journal of the Food Hygienic Society of Japan, 1989, 30(4), 300-305. View Source

Narrower Mutagenicity Spectrum in Ames Assay

When tested against a panel of five Salmonella typhimurium tester strains (TA100, TA98, TA97, TA102, TA104), 4-aminoantipyrine was directly mutagenic only to strain TA97, with S9 metabolic activation slightly increasing its activity [1]. In the same study, 4-nitrosoantipyrine—the C-nitroso derivative of antipyrine—was directly mutagenic to all five tester strains, and S9 decreased its activity except with TA102 [1]. Antipyrine and aminopyrine were nonmutagenic to all five strains even with S9 [1].

Ames mutagenicity profile

Head-to-head

4-AAP: directly mutagenic to TA97 only (1 of 5 tester strains). 4-Nitrosoantipyrine: directly mutagenic to all 5 strains (TA100, TA98, TA97, TA102, TA104). Antipyrine and aminopyrine: nonmutagenic.

Indicates narrower mutagenicity response under tested conditions

Salmonella typhimurium plate incorporation assay ± S9, 1988

Evidence Dimension	Mutagenicity (Ames test)
Target Compound Data	4-Aminoantipyrine: directly mutagenic to TA97 only (1 of 5 strains)
Comparator Or Baseline	4-Nitrosoantipyrine: directly mutagenic to all 5 strains (TA100, TA98, TA97, TA102, TA104); Antipyrine: nonmutagenic to all 5; Aminopyrine: nonmutagenic to all 5
Quantified Difference	1 strain positive vs. 5 strains positive (5-fold narrower spectrum)
Conditions	Salmonella typhimurium tester strains TA100, TA98, TA97, TA102, TA104; ± S9 metabolic activation; plate incorporation assay; 1988

Why This Matters

For laboratory safety assessment, 4-aminoantipyrine presents a considerably more favorable mutagenicity profile than 4-nitrosoantipyrine, which is a potential contaminant or degradation product in pyrazolone chemistry.

• [1] Parisis, D. M., et al. Mutagenicity of 4-aminoantipyrine and 4-nitrosoantipyrine, the C-nitroso derivative of antipyrine. Mutation Research, 1988, 206(3), 317-326. PMID: 3059178. View Source

Phenol/4-AAP Chromophore Sensitivity Reference

The phenol/4-aminoantipyrine chromophore exhibits a molar absorptivity (ε) of 13,900 M⁻¹ cm⁻¹ when measured at λmax ≈510 nm [1]. Newer water-soluble hydrogen donors developed for Trinder-type assays produce chromophores with substantially higher molar absorptivities when coupled with 4-AAP: ALPS (N-ethyl-N-sulphopropylaniline) achieves ε = 41,300 M⁻¹ cm⁻¹ at 561 nm, TOPS reaches ε = 37,400 M⁻¹ cm⁻¹ at 550 nm, and ADPS yields ε = 27,900 M⁻¹ cm⁻¹ at 540 nm [2]. This places phenol/4-AAP as the historical reference chromogen that is 2–3 fold less sensitive than the most advanced alternatives, but remains the best-characterized system [2].

Molar absorptivity (ε)

Cross-study

Phenol/4-AAP: ε = 13,900 M⁻¹ cm⁻¹ (λmax ~510 nm). ALPS/4-AAP: 41,300 (561 nm); TOPS/4-AAP: 37,400 (550 nm); ADPS/4-AAP: 27,900 (540 nm). Newer donors 2–3 fold higher.

Defines baseline sensitivity for 4-AAP chromogen systems

Peroxidase-catalyzed oxidative condensation; published 1982, 1989

Evidence Dimension	Molar absorptivity (colorimetric sensitivity)
Target Compound Data	Phenol/4-AAP: ε = 13,900 M⁻¹ cm⁻¹ (λmax ~510 nm)
Comparator Or Baseline	ALPS/4-AAP: 41,300 M⁻¹ cm⁻¹ (561 nm); TOPS/4-AAP: 37,400 M⁻¹ cm⁻¹ (550 nm); ADPS/4-AAP: 27,900 M⁻¹ cm⁻¹ (540 nm)
Quantified Difference	ALPS/4-AAP is 3.0× more sensitive; ADPS/4-AAP is 2.0× more sensitive than phenol/4-AAP
Conditions	Peroxidase-catalyzed oxidative condensation; pH 5.5–9.5; aqueous solution; published 1982 (phenol/4-AAP ε) and 1989 (ALPS/TOPS/ADPS ε)

Why This Matters

Procurement decisions should be guided by the required assay sensitivity: laboratories needing maximal absorbance should select newer hydrogen donors, while those requiring well-validated regulatory methods should retain phenol/4-AAP.

• [1] Kayyali, U. S., et al. Neurotoxic esterase (NTE) assay: optimized conditions based on detergent-induced shifts in the phenol/4-aminoantipyrine chromophore spectrum. Journal of Analytical Toxicology, 1991; molar absorptivity reported as 13,900 M⁻¹ cm⁻¹. PMID: 1666411. View Source
• [2] Tamaoku, K., Murao, Y., Akiura, K., & Ohkura, Y. New water-soluble hydrogen donors for the enzymatic spectrophotometric determination of hydrogen peroxide. Analytica Chimica Acta, 1982, 136, 121-127. View Source

ACS Reagent Grade: Phenol Sensitivity Guarantee

The ACS Reagent Chemicals monograph for 4-Aminoantipyrine mandates specific tests beyond simple assay: sensitivity to phenol must pass a standardized color-development test, residue after ignition must not exceed 0.10%, and loss on drying is capped at 0.5% [1]. Commercial ACS-grade ampyrone typically exhibits assay ≥98.0% (by titration) . In contrast, non-ACS grades or technical-grade pyrazolones may lack any phenol-sensitivity specification, making them unreliable for colorimetric applications without prior lot-specific validation [1].

ACS reagent specifications

Standardized

Assay ≥98.0% (titration), passes phenol sensitivity test, residue after ignition ≤0.10%, loss on drying ≤0.5%. Technical grades lack phenol-sensitivity specification.

Ensures lot-to-lot consistency for colorimetric applications

ACS Reagent Chemicals monograph, 2017

Evidence Dimension	Reagent grade quality specifications
Target Compound Data	ACS Reagent Grade: assay ≥98.0%, passes phenol sensitivity test, residue after ignition ≤0.10%, loss on drying ≤0.5%
Comparator Or Baseline	Technical or non-ACS grades: no phenol sensitivity specification guaranteed
Quantified Difference	Standardized phenol sensitivity test vs. no such requirement
Conditions	ACS Reagent Chemicals monograph specifications; current as of 2017 publication

Why This Matters

Procurement of ACS-grade ampyrone eliminates the need for pre-use sensitivity validation, reducing laboratory QC burden and ensuring method transferability across batches and sites.

• [1] ACS Reagent Chemicals. 4-Aminoantipyrine (Ampyrone) Monograph. American Chemical Society, 2017. DOI: 10.1021/acsreagents.4013 View Source

Ampyrone Application Scenarios

Phenol Migration Testing in Food Contact Materials

The 4-AAP colorimetric method is specified in the Japanese Food Sanitation Law for phenol released from rubber products and coated cans, where it outperforms the bromine turbidimetric method in linearity (r=0.999) and interference resistance [1]. Laboratories conducting regulatory compliance testing for food packaging should use ACS-grade Ampyrone to ensure the phenol sensitivity specification is met without batch re-validation.

Trace Phenol Monitoring in Wastewater and Surface Water

With a validated limit of detection of 0.003 ppm (original sample) and calibration sensitivity of 2.30 AU/ppm [1], the 4-AAP method is suitable for environmental monitoring where phenol concentrations are below the 25-ppm turbidimetric threshold [2]. The EPA 420.1 method similarly relies on 4-AAP for wastewater phenol determination.

Trinder's Reagent in Clinical Biochemistry

Ampyrone is the standard coupling agent in Trinder's reagent formulations for clinical chemistry analyzers, where it condenses with phenol (or substituted phenols) in the presence of peroxidase and H₂O₂ generated by oxidase enzymes [1]. The phenol/4-AAP chromophore, with molar absorptivity ε = 13,900 M⁻¹ cm⁻¹, remains the reference colorimetric system for these high-throughput diagnostic assays.

HRP-Based Enzyme Immunoassay Development

Although o-phenylenediamine and ABTS offer higher sensitivity for HRP detection, 4-aminoantipyrine-based chromogens were directly compared as HRP substrates in enzyme immunoassay and found suitable for specific solid-phase formats [1]. Ampyrone's well-characterized mutagenicity profile—limited to strain TA97—provides a defined safety context for reagent handling in immunoassay development laboratories [2].

Application

Selection Property

Validation Focus

Food contact phenol migration testing

ACS-grade with standardized phenol-sensitivity specification

Method linearity and matrix interference

Wastewater and surface water trace phenol monitoring

Chloroform extraction protocol with low detection limit

LOD and calibration sensitivity

Clinical chemistry Trinder's reagent formulation

Established coupling agent for peroxidase/H₂O₂ systems

Chromophore molar absorptivity and assay linearity

HRP-based enzyme immunoassay development

Defined mutagenicity and reagent safety context

Substrate compatibility in solid-phase immunoassay formats

• [1] Porstmann, B., et al. Comparison of chromogens for the determination of horseradish peroxidase as a marker in enzyme immunoassay. Journal of Clinical Chemistry and Clinical Biochemistry, 1981, 19(7), 435-439. PMID: 7035603. View Source
• [2] Parisis, D. M., et al. Mutagenicity of 4-aminoantipyrine and 4-nitrosoantipyrine, the C-nitroso derivative of antipyrine. Mutation Research, 1988, 206(3), 317-326. PMID: 3059178. View Source